Cas no 2228589-50-0 (ethyl 4-1-(2-aminoethyl)cyclopropylpiperidine-1-carboxylate)

• Product Name: ethyl 4-1-(2-aminoethyl)cyclopropylpiperidine-1-carboxylate
• CAS No: 2228589-50-0
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 5937570
• PubChem ID: 165662694
• Update Time: 2025-06-12

ethyl 4-1-(2-aminoethyl)cyclopropylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-1-(2-aminoethyl)cyclopropylpiperidine-1-carboxylate
• EN300-1733181
• ethyl 4-[1-(2-aminoethyl)cyclopropyl]piperidine-1-carboxylate
• 2228589-50-0

• Inchi： 1S/C13H24N2O2/c1-2-17-12(16)15-9-3-11(4-10-15)13(5-6-13)7-8-14/h11H,2-10,14H2,1H3
• InChI Key： ZVOBUJAFIXVCMC-UHFFFAOYSA-N
• SMILES： O(CC)C(N1CCC(CC1)C1(CCN)CC1)=O

Computed Properties

• Exact Mass: 240.183778013g/mol
• Monoisotopic Mass: 240.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.6Ų

Additional information on ethyl 4-1-(2-aminoethyl)cyclopropylpiperidine-1-carboxylate

Research Brief on Ethyl 4-1-(2-aminoethyl)cyclopropylpiperidine-1-carboxylate (CAS: 2228589-50-0)

The compound ethyl 4-1-(2-aminoethyl)cyclopropylpiperidine-1-carboxylate (CAS: 2228589-50-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical relevance.

Recent studies have highlighted the unique structural features of ethyl 4-1-(2-aminoethyl)cyclopropylpiperidine-1-carboxylate, which contribute to its bioactivity. The compound's cyclopropyl and piperidine moieties are of particular interest, as they are known to enhance metabolic stability and receptor binding affinity. Researchers have employed advanced synthetic methodologies, including multi-step organic synthesis and chiral resolution techniques, to produce high-purity batches of the compound for further evaluation.

In vitro and in vivo studies have demonstrated that ethyl 4-1-(2-aminoethyl)cyclopropylpiperidine-1-carboxylate exhibits promising activity as a modulator of specific neurotransmitter systems. Preliminary data suggest its potential utility in addressing neurological disorders, such as depression and anxiety, by targeting key receptors in the central nervous system. However, further pharmacokinetic and toxicological assessments are required to fully elucidate its safety and efficacy profiles.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the development of derivatives and analogs of this compound. These efforts aim to optimize its pharmacological properties while minimizing off-target effects. Recent patent filings indicate a growing interest in leveraging ethyl 4-1-(2-aminoethyl)cyclopropylpiperidine-1-carboxylate as a scaffold for novel drug candidates.

In conclusion, ethyl 4-1-(2-aminoethyl)cyclopropylpiperidine-1-carboxylate represents a promising candidate for further investigation in the realm of drug discovery. Its unique chemical structure and preliminary bioactivity data warrant continued research to explore its full therapeutic potential. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and evaluating its clinical applicability in relevant disease models.